Cas no 677327-01-4 (4-[3-(3,4-Dichloro-phenyl)-ureido]-2-methyl-benzenesulfonyl chloride)

• Product Name: 4-[3-(3,4-Dichloro-phenyl)-ureido]-2-methyl-benzenesulfonyl chloride
• CAS No: 677327-01-4
• MF: C₁₄H₁₁Cl₃N₂O₃S
• MW: 393.6742
• MDL: MFCD03424868
• CID: 4656737
• Update Time: 2025-06-08

4-[3-(3,4-Dichloro-phenyl)-ureido]-2-methyl-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3,4-DICHLORO-PHENYL)-UREIDO]-2-METHYL-BENZENESULFONYL CHLORIDE
• Benzenesulfonyl chloride, 4-[[[(3,4-dichlorophenyl)amino]carbonyl]amino]-2-methyl-
• 4-[3-(3,4-Dichloro-phenyl)-ureido]-2-methyl-benzenesulfonyl chloride

• MDL： MFCD03424868
• Inchi： InChI=1S/C14H11Cl3N2O3S/c1-8-6-9(3-5-13(8)23(17,21)22)18-14(20)19-10-2-4-11(15)12(16)7-10/h2-7H,1H3,(H2,18,19,20)
• InChI Key： AOEDHPNSDNPOEC-UHFFFAOYSA-N
• SMILES： CC1=CC(NC(NC2=CC(Cl)=C(Cl)C=C2)=O)=CC=C1S(=O)(Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-[3-(3,4-Dichloro-phenyl)-ureido]-2-methyl-benzenesulfonyl chloride

4-[3-(3,4-Dichloro-phenyl)-ureido]-2-methyl-benzenesulfonyl chloride

The compound with CAS No. 677327-01-4, known as 4-[3-(3,4-Dichloro-phenyl)-ureido]-2-methyl-benzenesulfonyl chloride, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a ureido moiety and a dichlorophenyl substituent. The combination of these functional groups makes it a versatile building block for the synthesis of advanced materials and pharmaceutical intermediates.

Recent studies have highlighted the importance of this compound in the development of novel bioactive molecules and high-performance polymers. The sulfonyl chloride group is particularly valuable due to its reactivity, enabling it to participate in a wide range of nucleophilic substitutions. This property has been exploited in the synthesis of sulfonamides, which are widely used in drug design for their ability to modulate enzyme activity and receptor binding.

The ureido group in this compound adds another layer of functionality, as it can act as a hydrogen bond donor or acceptor, depending on the reaction conditions. This dual functionality makes the compound an ideal candidate for the construction of heterocyclic compounds, which are essential components of many modern drugs. For instance, researchers have recently reported the use of this compound in the synthesis of antimicrobial agents and anti-inflammatory drugs, demonstrating its potential in the pharmaceutical industry.

In addition to its role in drug discovery, this compound has also found applications in the field of materials science. The presence of the dichlorophenyl group imparts electronic and steric effects that can be tuned to achieve desired properties in polymers and coatings. Recent advancements in polymer chemistry have utilized this compound to develop self-healing polymers and highly durable coatings, which are increasingly sought after in industries such as automotive and aerospace.

The synthesis of 4-[3-(3,4-Dichloro-phenyl)-ureido]-2-methyl-benzenesulfonyl chloride involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the urea intermediate through condensation reactions and subsequent sulfonation to introduce the sulfonyl chloride group. Researchers have optimized these steps to improve yield and purity, making this compound more accessible for large-scale applications.

One of the most exciting developments involving this compound is its use in click chemistry reactions. The combination of its functional groups allows for rapid and efficient assembly of complex molecules, which is a cornerstone of modern organic synthesis. Recent studies have demonstrated its utility in the synthesis of nanoparticles for drug delivery applications, where precise control over particle size and surface functionality is critical.

In conclusion, 4-[3-(3,4-Dichloro-phenyl)-ureido]-2-methyl-benzenesulfonyl chloride (CAS No. 677327-01-4) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool for researchers working in organic synthesis, materials science, and pharmaceutical development. As ongoing research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.